Cas no 2228270-96-8 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide
• CAS No: 2228270-96-8
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5922967
• PubChem ID: 165715608
• Update Time: 2025-07-01

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide
• 2228270-96-8
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]ethanethioamide
• EN300-1752780

• Inchi： 1S/C12H20N2S/c1-8(2)7-14-9(3)5-11(10(14)4)6-12(13)15/h5,8H,6-7H2,1-4H3,(H2,13,15)
• InChI Key： KWQUDHLAMZXIGV-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C)N(C=1C)CC(C)C)N

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide

Introduction to 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide (CAS No. 2228270-96-8) and Its Emerging Applications in Chemical Biology

The compound 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide (CAS No. 2228270-96-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a pyrrole ring substituted with a thioamide moiety and alkyl groups, make it a promising candidate for further exploration in drug discovery and mechanistic studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrole core, a five-membered aromatic ring with one nitrogen atom, is a privileged scaffold in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. In particular, the presence of a thioamide group at the 3-position of the pyrrole ring introduces reactivity that can be exploited for covalent drug-target interactions, a strategy increasingly employed in modern oncology and infectious disease treatments.

The specific substitution pattern of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide—with dimethyl groups at positions 2 and 5 of the pyrrole ring and an isobutyl group at position 1—contributes to its distinct physicochemical properties. These include solubility characteristics that may enhance bioavailability and metabolic stability, which are critical factors in drug development. Furthermore, the thioamide functionality allows for potential derivatization into more complex molecules through nucleophilic substitution or condensation reactions, opening avenues for structure-activity relationship (SAR) studies.

In the context of current research, this compound has garnered attention for its potential role as an intermediate in synthesizing bioactive molecules. For instance, derivatives of pyrrole-thioamides have been explored as inhibitors of enzymes involved in cancer metabolism and inflammation pathways. The alkyl substituents on the pyrrole ring may modulate electronic properties and binding affinity to target proteins, making this scaffold versatile for tuning pharmacological activity.

One particularly intriguing aspect of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide is its potential interaction with biological systems through non-covalent binding interactions. The pyrrole ring can engage in π-stacking interactions with aromatic residues in proteins, while the thioamide group can form hydrogen bonds with polar side chains or backbone amides. Such interactions are fundamental to understanding molecular recognition processes and have implications for designing selective modulators of protein function.

Recent computational studies have begun to elucidate the binding modes of similar pyrrole-thioamide derivatives to protein targets. These studies often employ molecular docking techniques to predict how the compound might orient itself within a binding pocket, providing insights into key interaction points. The presence of bulky isobutyl and dimethyl groups may influence how the molecule fits into specific cavities, potentially dictating its selectivity profile compared to structurally related compounds.

The synthesis of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry techniques, could be employed to construct the pyrrole core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions involving the thioamide functionality during multi-step syntheses.

From a regulatory perspective, compounds like this one must undergo rigorous characterization before being considered for clinical use. This includes spectroscopic analysis (NMR, IR), chromatographic purification (HPLC), and mass spectrometry to confirm structural integrity. Furthermore, toxicological assessments are essential to evaluate potential adverse effects before proceeding to preclinical or clinical trials.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds being explored for therapeutic applications. As research continues to uncover new biological pathways and targets, molecules like 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethanethioamide will serve as valuable building blocks for innovation in chemical biology. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced toxicity compared to existing treatments.

In conclusion,CAS No. 2228270-96-8 represents a structurally intriguing compound with potential applications across multiple domains of pharmaceutical research. Its combination of a pyrrole core substituted with alkyl groups and a thioamide moiety makes it a compelling candidate for further investigation into drug discovery mechanisms and molecular interactions. As synthetic methodologies advance and computational tools become more sophisticated, compounds such as this one will continue to play a pivotal role in shaping future developments in medicinal chemistry.